Cas no 140838-30-8 (Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-)

• Product Name: Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-
• CAS No: 140838-30-8
• MF: C₂₉H₃₆N₂O₂
• MW: 444.608347892761
• CID: 1296895
• Update Time: 2024-08-04

Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-

• Inchi： 1S/C29H36N2O2/c1-3-4-5-6-7-8-9-10-11-25-20-30-29(31-21-25)27-16-18-28(19-17-27)33-22-24-12-14-26(15-13-24)23(2)32/h12-21H,3-11,22H2,1-2H3
• InChI Key： FMOJKOVSHQAJLQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(COC2=CC=C(C3=NC=C(CCCCCCCCCC)C=N3)C=C2)C=C1)C

Computed Properties

• Exact Mass: 444.27788

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 546.3±50.0 °C(Predicted)
• PSA: 52.08
• pka: 1.81±0.22(Predicted)